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Compound of Interest

Compound Name: Sodium anthraquinone-2-sulfonate

Cat. No.: B089712

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of
Sodium anthraquinone-2-sulfonate (also known as SAS or AQS) as a water-soluble
photocatalyst in organic synthesis. The focus is on its application in aerobic oxidation reactions,
a crucial transformation in the development of pharmaceutical intermediates and fine
chemicals.

Introduction

Sodium anthraquinone-2-sulfonate is a commercially available and robust organic
photocatalyst.[1][2] Its high solubility in agueous media makes it an attractive candidate for
developing greener and more sustainable chemical processes.[3] This catalyst is particularly
effective in mediating the aerobic oxidation of alcohols to aldehydes and ketones, as well as
the oxyfunctionalization of C-H bonds, using visible light activation and molecular oxygen as
the terminal oxidant.[1][4] The underlying mechanism typically involves a hydrogen atom
abstraction from the substrate by the photo-excited triplet state of the anthraquinone catalyst.

[3][5]

Key Applications and Advantages

o Green Chemistry: Utilizes water as a solvent and air (O2) as the terminal oxidant, producing
water and sometimes hydrogen peroxide as byproducts.[1][6]
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» Mild Reaction Conditions: Reactions are typically conducted at room temperature under
visible light irradiation.[1]

e High Selectivity: Demonstrates good selectivity for the oxidation of primary and secondary
alcohols to their corresponding aldehydes and ketones.[1]

» Broad Substrate Scope: Effective for a range of substrates, including benzylic, allylic, and
aliphatic alcohols, as well as activated C-H bonds.[1]

o Metal-Free Catalysis: Avoids the use of heavy metal catalysts, which can be toxic and
difficult to remove from the final product.[4]

Data Presentation

The following tables summarize the quantitative data for the photocatalytic oxidation of various
alcohols and C-H bonds using Sodium anthraquinone-2-sulfonate (SAS) as the
photocatalyst.

Table 1: Photocatalytic Oxidation of Alcohols[1]

Product o
TON Selectivit
Entry Substrate  Product Conc. TOF (h™?)
(mol/mol) y (%)
(mM)
Benzyl Benzaldeh
1 37.1 25.2 15 86.6
alcohol yde
1-
Acetophen
2 Phenyletha 25.2 17.1 1.0 89.4
one
nol
Cinnamyl Cinnamald
3 58.8 40.0 2.4 >99
alcohol ehyde
2-
4 2-Octanol 8.6 5.8 0.4 >99
Octanone
Cyclohexa Cyclohexa
5 3.7 25 0.2 >99
nol none
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Conditions: alcohol/water [c(SAS)aq=1 mM]=3:7, Oz atmosphere, T=30 °C, A>400 nm, reaction
time: 24 h. Values correspond to the concentration in the organic phase. TON = mol_product x
mol_SAS~1; TOF = TON x 24 h=1,

Table 2: Photocatalytic Oxidation of C-H Bonds[1]

Product ..
TON Selectivit
Entry Substrate  Product Conc. TOF (h™?)
(molimol) y (%)
(mM)
Benzaldeh
1 Toluene 8.6 5.8 0.4 80.3
yde
Ethylbenze  Acetophen
2 12.1 8.2 0.5 88.9
ne one
Cyclohexa Cyclohexa
3 0.4 0.3 0.02 >99

ne none

Conditions: alkane/water [c(SAS)ag=1 mM]=3:7, Oz atmosphere, T=30 °C, A>400 nm, reaction
time: 24 h. Values correspond to the concentration in the organic phase. TON = mol_product x
mol_SAS~%; TOF = TON x 24 h1,

Experimental Protocols
General Protocol for Photocatalytic Oxidation of Alcohols
This protocol is based on the methodology described by Zhang et al.[1]

Materials:

Sodium anthraquinone-2-sulfonate (SAS)

Substrate (e.g., Benzyl alcohol)

Deionized Water

Reaction vessel (e.g., 4 mL glass vial with a screw cap)
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e Magnetic stirrer and stir bar

« Visible light source (A > 400 nm, e.g., a high-power LED)

e Oxygen source (e.g., Oz balloon or ambient air)

Procedure:

Prepare a 1 mM stock solution of Sodium anthraquinone-2-sulfonate in deionized water.

e In a4 mL glass vial, add the appropriate volume of the SAS stock solution to achieve the
desired final concentration (e.g., 0.7 mL for a final aqueous concentration of 1 mM in a 3:7
organic:aqueous ratio).

e Add the alcohol substrate to the vial (e.g., 0.3 mL for a 3:7 organic:aqueous ratio).
« If not using ambient air, purge the reaction mixture with oxygen for 10-15 minutes.
o Seal the vial and place it on a magnetic stirrer.

« Irradiate the reaction mixture with a visible light source at a controlled temperature (e.g., 30
°C).

« Stir the reaction mixture vigorously for the desired reaction time (e.g., 24 hours).

» After the reaction is complete, extract the organic phase for analysis by gas chromatography
(GC) or high-performance liquid chromatography (HPLC) to determine substrate conversion
and product yield.

General Protocol for Photoenzymatic Hydroxylation Reactions

This protocol combines the photocatalytic generation of H202 by SAS with an enzymatic
hydroxylation, as described by Churakova et al.[6][7]

Materials:

e Sodium anthraquinone-2-sulfonate (SAS)
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e Substrate (e.g., Ethylbenzene)

e Methanol

e Sodium phosphate buffer (NaPi, pH 6.0, 60 mM)

e Peroxygenase enzyme (e.g., rAaeUPQO)

o Reaction vessel (e.g., 4 mL glass vial)

 Visible light source (A > 400 nm)

Procedure:

Prepare a 5 mM stock solution of SAS in NaPi buffer (pH 6.0, 60 mM).

e In a4 mL glass vial, prepare a premixed solution of methanol and NaPi buffer (e.g., 400 pL
methanol and 495 uL NaPi buffer).

e Add 100 pL of the 5 mM SAS stock solution to the premixed solution.

e Add the substrate (e.g., ethylbenzene) and the peroxygenase enzyme (rAaeUPO) to the
reaction mixture.

o Seal the vial and irradiate with a visible light source at a controlled temperature for the
desired time (e.g., 32 hours).

¢ Analyze the reaction mixture by GC or HPLC to quantify the hydroxylated product.

Visualizations

Reaction Mechanism: Photocatalytic Aerobic Oxidation

The following diagram illustrates the proposed mechanism for the aerobic oxidation of an
alcohol catalyzed by Sodium anthraquinone-2-sulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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